Methyl docosa-7,10,13,16-tetraenoate

• Molecular Formula: C23H38O2
• Molecular Weight: 346.5 g/mol
• InChI: InChI=1S/C23H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h7-8,10-11,13-14,16-17H,3-6,9,12,15,18-22H2,1-2H3
• InChIKey: ABGHYAFHPINIHF-UHFFFAOYSA-N

Methyl docosa-7,10,13,16-tetraenoate: A C22 ω-6 Polyunsaturated Fatty Acid Methyl Ester for Lipid Research

Methyl docosa-7,10,13,16-tetraenoate (CAS 13487-42-8), also known as methyl adrenate or cis-7,10,13,16-docosatetraenoic acid methyl ester, is a 22-carbon polyunsaturated fatty acid methyl ester (FAME) with four cis double bonds at the 7, 10, 13, and 16 positions [1]. This C22:4n-6 ω-6 PUFA is structurally and metabolically distinct from shorter-chain analogs like arachidonic acid (C20:4n-6) [2]. It is primarily used as a reference standard for analytical applications, a substrate for enzymatic assays, and a model compound for studying lipid membrane biophysics .

Analytical reference standard for lipidomics (GC/LC-MS)

Substrate for fatty acid elongation/desaturation pathway studies

Model compound for lipid membrane biophysics research

• [1] PubChem. (2025). Compound Summary: Methyl docosa-7,10,13,16-tetraenoate. CID 530337. View Source
• [2] Sprecher, H. (1967). The total synthesis and metabolism of 7,10,13,16-docosatetraenoate in the rat. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 144(2), 296-305. View Source

Why In-Class Fatty Acid Methyl Esters Cannot Substitute for Methyl docosa-7,10,13,16-tetraenoate in Specialized Research

Generic substitution with other polyunsaturated FAMEs is problematic because the specific 22-carbon chain length and the unique 7,10,13,16 double bond configuration of methyl docosa-7,10,13,16-tetraenoate dictate its distinct metabolic fate and biophysical behavior [1]. Unlike the shorter C20 arachidonic acid methyl ester, this C22 compound undergoes preferential conversion to arachidonate or further desaturation rather than direct incorporation into cellular lipids, which alters its functional role in lipid metabolism studies [1]. Furthermore, variations in the position of the first double bond (e.g., the 4,10,13,16 regioisomer) or differences in chain length directly impact the compound's LogP, membrane interactions, and utility as a reference standard [2].

Chain length mismatch

C22 FAME metabolism and membrane partitioning may differ substantially from C20 analogs like methyl arachidonate.

Double bond configuration

The 7,10,13,16 arrangement dictates distinct metabolic fate; regioisomers (e.g., 4,10,13,16) may not match reference standard requirements.

Thermophysical properties

GC retention behavior and boiling point are chain-length dependent; shorter-chain FAMEs do not provide accurate retention time standards.

• [1] Sprecher, H. (1967). The total synthesis and metabolism of 7,10,13,16-docosatetraenoate in the rat. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 144(2), 296-305. View Source
• [2] Santa Cruz Biotechnology. (n.d.). cis-4,10,13,16-Docosatetraenoic Acid methyl ester. View Source

Quantitative Differentiation Guide for Methyl docosa-7,10,13,16-tetraenoate vs. Analogs

Metabolic Fate in Rat Liver: Preferential Conversion to Arachidonate vs. Direct Incorporation

In a direct head-to-head in vivo study, 7,10,13,16-docosatetraenoate fed to fat-deficient rats was preferentially converted to arachidonate (C20:4n-6) via β-oxidation, in contrast to arachidonate itself which is directly incorporated into liver lipids [1]. This demonstrates a distinct metabolic handling of the C22 precursor compared to the C20 end-product.

Metabolic fate

Head-to-head

Preferential conversion to arachidonate vs. direct incorporation

Supports metabolic probe use for C22→C20 elongation/desaturation studies

In vivo rat model; context-dependent

Evidence Dimension	Metabolic fate in fat-deficient rat liver
Target Compound Data	Preferentially converted to arachidonate; small amount incorporated directly into liver lipids
Comparator Or Baseline	Arachidonate (C20:4n-6)
Quantified Difference	The amount of 7,10,13,16-docosatetraenoate incorporated directly into liver lipids was small; instead it was preferentially converted to arachidonate.
Conditions	Rats raised on a fat-deficient diet, fed 100 mg/day of experimental acids or methyl linoleate for 16 days; liver lipid fatty acid composition analyzed by GLC [1].

Why This Matters

For researchers studying fatty acid elongation/desaturation pathways, this compound serves as a specific metabolic probe to trace the conversion of a C22 precursor to C20 arachidonate, a function that arachidonate itself cannot fulfill.

• [1] Sprecher, H. (1967). The total synthesis and metabolism of 7,10,13,16-docosatetraenoate in the rat. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 144(2), 296-305. View Source

Lipophilicity (LogP) Comparison: Enhanced Membrane Partitioning vs. Arachidonic Acid Methyl Ester

Methyl docosa-7,10,13,16-tetraenoate exhibits a significantly higher calculated LogP of 8.41 compared to the predicted LogP of 6.98 for methyl arachidonate [1]. This ~1.4 log unit increase indicates substantially greater lipophilicity and membrane partitioning potential.

Lipophilicity

Cross-study

LogP 8.41 vs. 6.98 (methyl arachidonate)

Higher membrane partitioning potential reported; influences lipid bilayer model design

Calculated values; experimental verification may be needed

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 8.41
Comparator Or Baseline	Methyl arachidonate (C20:4n-6)
Quantified Difference	ΔLogP ≈ +1.43 (8.41 vs. 6.98)
Conditions	Calculated values; target compound from InvivoChem ; comparator from PubChem XLogP3 [1].

Why This Matters

The higher LogP directly impacts the compound's behavior in lipid bilayer models and its utility in designing lipid-based nanoparticle (LNP) formulations for drug delivery, where increased lipophilicity can alter encapsulation efficiency and release kinetics.

• [1] PubChem. (2025). Methyl arachidonate. XLogP3 = 6.98. CID 5312685. View Source

Fatty Acid Oxidation Inhibition: A Distinct Activity Profile

cis-7,10,13,16-Docosatetraenoic acid methyl ester has been identified as a fatty acid oxidation inhibitor found in oregano essential oils . This reported activity provides a specific functional distinction from other PUFAs like arachidonic acid, which are primarily known for their roles as substrates for pro-inflammatory mediators [1].

Activity profile

Data to verify

Reported fatty acid oxidation inhibitor (oregano essential oil context)

May support metabolic pathway research distinct from arachidonate signaling

Supplier-derived statement; class-level inference

Evidence Dimension	Reported Biological Activity
Target Compound Data	Fatty acid oxidation inhibitor
Comparator Or Baseline	Methyl arachidonate
Quantified Difference	N/A
Conditions	Source: Santa Cruz Biotechnology product description ; Class-level inference for comparator function [1].

Why This Matters

This points to a unique functional profile that may make it a more suitable starting point or reference for research on specific metabolic pathways, such as fatty acid oxidation, distinct from the pro-inflammatory signaling pathways associated with arachidonic acid derivatives.

• [1] PubChem. (2025). Methyl arachidonate. Biological Activities. View Source

Chain Length Specificity in Vapor Pressure and Thermophysical Properties

The vaporization enthalpy and vapor pressure of methyl docosa-7,10,13,16-tetraenoate are chain-length dependent and have been evaluated in the context of a homologous series of marine FAMEs [1]. This data is critical for accurate GC method development. For instance, the compound's boiling point is predicted to be 432.1±24.0 °C, significantly higher than that of the shorter C20 methyl arachidonate, which has a predicted boiling point of ~400 °C .

Boiling point

Cross-study

432.1±24.0 °C vs. ~400 °C (C20 analog)

Informs GC method development and retention time expectations

Predicted values; analytical verification recommended

Evidence Dimension	Boiling Point (Predicted)
Target Compound Data	432.1±24.0 °C at 760 mmHg
Comparator Or Baseline	Methyl arachidonate (C20:4n-6)
Quantified Difference	ΔT ≈ +32 °C (estimated)
Conditions	Predicted values from ChemSpider .

Why This Matters

For analytical chemists, these distinct thermophysical properties dictate GC column selection, temperature programs, and retention time expectations. Using a shorter-chain analog as a retention time standard would lead to inaccurate identification and quantification of this C22 compound.

• [1] Chickos, J. S., & Nichols, G. (2023). The vaporization enthalpies and vapor pressures of Vescepa® and related unsaturated marine FAME by correlation gas chromatography. DOAJ. View Source

Purity Benchmark: Commercial Availability at ≥98% (Capillary GC)

This compound is commercially available from multiple reputable vendors at a purity specification of ≥98% as determined by capillary gas chromatography (GC) [1]. This high level of purity, verified by a specific analytical method, is essential for its use as a quantitative reference standard, a role for which lower-purity or uncharacterized alternatives are unsuitable.

Purity benchmark

Specification review

≥98% (capillary GC)

Suitable for quantitative reference standard applications

Commercial specification; lot-specific COA recommended

Evidence Dimension	Commercial Purity Specification
Target Compound Data	≥98% (capillary GC)
Comparator Or Baseline	Unspecified or lower-purity alternatives
Quantified Difference	N/A
Conditions	Specifications from Aladdin Scientific and Sigma-Aldrich [1].

Why This Matters

For procurement decisions, this ensures that the material meets a quantifiable standard of purity that is fit-for-purpose for analytical and research applications. This reduces the risk of experimental variability from unknown impurities and avoids the need for additional in-house purification.

• [1] Sigma-Aldrich. (n.d.). cis-7,10,13,16-Docosatetraenoic acid methyl ester. Purity: ≥98% (capillary GC). View Source

Key Research and Industrial Applications of Methyl docosa-7,10,13,16-tetraenoate Based on Verified Evidence

Analytical Reference Standard for Lipidomics and Metabolomics

Methyl docosa-7,10,13,16-tetraenoate is an ideal quantitative reference standard for gas chromatography (GC) and liquid chromatography-mass spectrometry (LC-MS) methods used in lipidomics and metabolomics. Its high commercial purity (≥98% by capillary GC) and distinct thermophysical properties (e.g., higher boiling point vs. C20 analogs) provide a reliable benchmark for accurate identification and quantification of this specific C22:4n-6 FAME in complex biological samples, ensuring data reproducibility and method validation.

Substrate for Studying Fatty Acid Elongation and Desaturation Pathways

This compound serves as a specific metabolic probe to investigate the elongation and desaturation pathways of ω-6 PUFAs. Its unique metabolic fate—preferential conversion to arachidonate rather than direct incorporation into lipids—makes it an essential tool for tracing the biochemical transformation of a C22 precursor to a C20 product in in vitro and in vivo models [1]. This application cannot be fulfilled by arachidonic acid or its methyl ester.

Component in Biophysical Studies of Model Lipid Membranes

Due to its high lipophilicity (LogP = 8.41) , methyl docosa-7,10,13,16-tetraenoate is a valuable tool for researchers investigating the effects of lipid unsaturation and chain length on membrane biophysical properties. It can be incorporated into model membrane systems, such as liposomes or supported lipid bilayers, to study its influence on membrane fluidity, phase behavior, and lipid-protein interactions, providing insights distinct from those obtained with shorter-chain or less lipophilic PUFAs .

Prodrug Precursor for Anti-Inflammatory Research

As the methyl ester derivative of adrenic acid, this compound can function as a prodrug form. Research has demonstrated that adrenic acid-derived epoxy fatty acid methyl esters (EDT methyl esters) can significantly reduce endoplasmic reticulum (ER) stress and inflammatory pain in human cell models [2]. This positions methyl docosa-7,10,13,16-tetraenoate as a key starting material or reference compound in the synthesis and study of novel anti-inflammatory lipid mediators.

Application

Selection Property

Validation Focus

Lipidomics analytical standard

High purity (GC-verified)

Method validation and quantification accuracy

Fatty acid elongation/desaturation pathway studies

Distinct C22→C20 metabolic conversion probe

Metabolic tracing and enzyme activity assays

Model membrane biophysics research

High lipophilicity

Membrane fluidity, phase behavior, and lipid-protein interactions

Epoxy fatty acid mediator synthesis

Methyl ester prodrug form

Cell-model ER stress and inflammatory pain endpoint context

• [1] Sprecher, H. (1967). The total synthesis and metabolism of 7,10,13,16-docosatetraenoate in the rat. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 144(2), 296-305. View Source
• [2] PMC. (2021). Adrenic Acid-Derived Epoxy Fatty Acids Are Naturally Occurring Lipids and Their Methyl Ester Prodrug Reduces Endoplasmic Reticulum Stress and Inflammatory Pain. View Source